2-(2-chloro-1H-imidazol-1-yl)ethan-1-ol

• IUPAC Name: 2-(2-chloroimidazol-1-yl)ethanol
• InChI: InChI=1S/C5H7ClN2O/c6-5-7-1-2-8(5)3-4-9/h1-2,9H,3-4H2
• InChI Key: VPMJFGHISLADGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=N1)Cl)CCO
• Molecular Formula: C5H7ClN2O
• Molecular Weight: 146.57 g/mol

Description

“2-(2-chloro-1H-imidazol-1-yl)ethan-1-ol” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a chlorine atom and a hydroxyl group. Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Imidazole derivatives, including 2-(2-chloro-1H-imidazol-1-yl)ethan-1-ol, serve as essential building blocks in drug discovery. Researchers have explored their potential as pharmacologically active agents due to their diverse biological activities. Some notable applications include:

• Antibacterial and Antifungal Agents : Imidazole derivatives exhibit antibacterial and antifungal properties. .
• .

Fluorescent Dyes and Bioimaging

• Intermediate for Fluorescent Dyes : 2-(2-chloro-1H-imidazol-1-yl)ethan-1-ol serves as an intermediate in the synthesis of fluorescent dyes. .

Enzyme Substrates and Activity Detection

• Enzyme Substrate : This compound can act as a substrate for certain enzymes. .

Heterocyclic Chemistry and Synthesis

• Regiocontrolled Synthesis of Imidazoles : Recent advances in the synthesis of substituted imidazoles have highlighted their importance in functional molecules. .

Biological Relevance and Natural Products

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various enzymes and receptors, influencing numerous biological processes .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often acting as enzyme substrates or inhibitors. The presence of the imidazole ring in the structure of this compound suggests that it may interact with its targets in a similar manner .

Biochemical Pathways

Imidazole derivatives are known to influence a wide range of pathways, including those involved in antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Given the wide range of biological activities associated with imidazole derivatives, it can be inferred that this compound may have diverse effects at the molecular and cellular level .